2-thioxodihydro-4,5,6(1H)-pyrimidinetrione 5-[(4-hydroxyphenyl)hydrazone]

• IUPAC Name: 6-hydroxy-5-[(4-hydroxyphenyl)diazenyl]-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C10H8N4O3S/c15-6-3-1-5(2-4-6)13-14-7-8(16)11-10(18)12-9(7)17/h1-4,15H,(H3,11,12,16,17,18)
• InChI Key: RTMYGAMAGWPKAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=NC2=C(NC(=S)NC2=O)O)O
• Molecular Formula: C10H8N4O3S
• Molecular Weight: 264.26 g/mol

Description

2-thioxodihydro-4,5,6(1H)-pyrimidinetrione 5-[(4-hydroxyphenyl)hydrazone] is a compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is also known as TPHP, and it is a synthetic derivative of pyrimidine. TPHP has been studied extensively, and its properties have been investigated in detail.

Mechanism of Action

The mechanism of action of TPHP is not fully understood. However, it is believed that the compound exerts its effects by inhibiting the activity of certain enzymes. TPHP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the concentration of acetylcholine in the synaptic cleft, which can result in enhanced neurotransmission.
Biochemical and Physiological Effects:
TPHP has been shown to possess a range of biochemical and physiological effects. It has been shown to possess antioxidant properties, which can protect cells from oxidative damage. TPHP has also been shown to possess antimicrobial properties, which can inhibit the growth of certain bacteria and fungi. Additionally, TPHP has been shown to possess antitumor properties, which can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

TPHP has several advantages for use in lab experiments. It is relatively easy to synthesize, and it can be obtained in high yield. Additionally, TPHP has been extensively studied, and its properties are well understood. However, TPHP also has some limitations for use in lab experiments. It is relatively unstable and can degrade over time, which can affect the results of experiments. Additionally, TPHP can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on TPHP. One area of research could focus on the development of new synthetic methods for the compound, which could improve its yield and stability. Additionally, further studies could investigate the mechanism of action of TPHP, which could lead to the development of new drugs that target the same enzymes. Finally, future research could investigate the potential use of TPHP in new applications, such as in the development of new fluorescent probes or corrosion inhibitors.

Synthesis Methods

The synthesis of TPHP involves the reaction of 4-hydroxybenzohydrazide with thiourea in the presence of a catalyst. The resulting compound is then treated with acetic anhydride to obtain TPHP. The synthesis of TPHP is relatively straightforward, and the compound can be obtained in high yield.

Scientific Research Applications

TPHP has been extensively studied for its potential applications in various fields. It has been shown to possess antimicrobial, antitumor, and antioxidant properties. TPHP has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, TPHP has been studied for its potential use as a corrosion inhibitor.